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Abstract

Penicillic acid, a mycotoxin with a storied history, represents a significant chapter in the study
of microbial secondary metabolites. First identified in 1913, its discovery predates that of its
more famous namesake, penicillin, with which it shares no structural or clinical relationship.
This document provides an in-depth technical examination of the discovery, history, and
biochemical properties of penicillic acid. It is intended for researchers, scientists, and drug
development professionals, offering a consolidated resource on the compound's initial isolation,
structural elucidation, and early toxicological and mechanistic studies. Detailed experimental
methodologies, quantitative data, and pathway diagrams are presented to facilitate a
comprehensive understanding of this noteworthy mycotoxin.

Discovery and Early History

Penicillic acid was first isolated in 1913 by American biochemists Carl L. Alsberg and Otis F.
Black.[1] Their investigation stemmed from the observation of "maize toxicosis" in Italy, a
disease affecting people who consumed moldy corn. This led them to study the chemical
substances produced by fungi found on spoiled maize. From a culture of Penicillium
puberulum, they isolated a crystalline substance that demonstrated toxic effects in animal
studies.[1]
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Subsequent research in the 1930s by a team at the London School of Hygiene and Tropical
Medicine, including J. H. Birkinshaw, A. E. Oxford, and Harold Raistrick, further characterized
penicillic acid produced by Penicillium puberulum and Penicillium cyclopium.[2][3] Their work
provided a more detailed understanding of its chemical and biological properties. A significant
milestone in the study of penicillic acid was its first practical chemical synthesis, reported in
1947 by Ralph Raphael.[4][5]

Physicochemical Properties

Early investigations established the fundamental physicochemical properties of penicillic acid.
These findings are summarized in the table below.

Property Value Reference
Molecular Formula CsH1004 [5]1[6]
Molecular Weight 170.16 g/mol [61[7]
Melting Point 83-84 °C [7]
Appearance Crystalline needles [7]

Moderately soluble in cold
- water; freely soluble in hot
Solubility [7]
water, alcohol, ether, benzene,

chloroform.

Experimental Protocols
Isolation of Penicillic Acid (Based on Alsbherg and Black,
1913)

While the full, detailed protocol from the original 1913 publication is not readily available, based
on common mycological and biochemical practices of the era, the likely steps for the isolation
of penicillic acid were as follows:

Disclaimer: This protocol is a reconstruction based on historical context and available
summaries. It is not a direct transcript from the original 1913 publication.
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e Fungal Culture:Penicillium puberulum was cultured on a suitable medium, likely a corn-
based substrate to mimic its natural growth environment. The fungus was allowed to grow for
a period sufficient to produce a significant quantity of secondary metabolites.

o Extraction: The moldy substrate was extracted with an organic solvent, such as chloroform or
ether, to dissolve the organic compounds, including penicillic acid.

o Solvent Evaporation: The organic solvent was carefully evaporated, leaving behind a crude
extract containing a mixture of fungal metabolites.

o Crystallization: The crude extract was purified by recrystallization. This likely involved
dissolving the extract in a minimal amount of hot solvent and then allowing it to cool slowly.
As the solution cooled, the solubility of penicillic acid would decrease, causing it to
crystallize out of the solution, leaving impurities behind in the solvent.

« Isolation of Crystals: The purified crystals of penicillic acid were then isolated by filtration.

Production and Characterization of Penicillic Acid
(Birkinshaw, Oxford, and Raistrick, 1936)

The 1936 study provided a more detailed methodology for the production and characterization
of penicillic acid:

e Fermentation:Penicillium puberulum or P. cyclopium was grown in a liquid culture medium
containing a carbon source (such as glucose) and other necessary nutrients. The
fermentation was carried out for a specific duration under controlled temperature conditions
to maximize the yield of penicillic acid.

o Extraction: The culture filtrate was acidified and then extracted with an organic solvent.

« Purification: The extract was purified through a series of steps which may have included
further solvent extractions and recrystallizations to obtain pure crystalline penicillic acid.

o Characterization: The purified compound was subjected to elemental analysis to determine
its empirical formula. Its melting point and solubility in various solvents were also determined
to establish its physical properties.
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Structural Elucidation

The correct chemical structure of penicillic acid was a subject of investigation for several
years. Early work by Birkinshaw and his colleagues in the 1930s laid the groundwork for its
eventual elucidation.[2] The structure was ultimately confirmed through a combination of
degradation studies and chemical synthesis. The key features of the molecule were identified
as a y-lactone ring with an a,-unsaturation and an exocyclic double bond.[7] The first practical
synthesis of penicillic acid by Ralph Raphael in 1947 provided conclusive proof of its
structure.[4][5]

Biological Activity and Mechanism of Action

Penicillic acid exhibits a range of biological activities, including antibacterial, antifungal,
phytotoxic, and carcinogenic properties.[7] Its toxicity is a significant factor that has precluded
its use as a therapeutic agent.

Early Toxicity Studies

Initial studies by Alsberg and Black demonstrated the toxicity of penicillic acid in animals.
Later research established its carcinogenic potential. The LDso (the dose lethal to 50% of a test
population) in mice has been reported as follows:

Route of Administration LDso (mgl/kg)

Intraperitoneal (mice) 90-100

Mechanism of Action

Early research into the mechanism of action of penicillic acid pointed towards its ability to
interact with sulfhydryl groups of amino acids, such as cysteine, in proteins.[7][8] This
interaction is facilitated by the a,B-unsaturated lactone structure of penicillic acid, which is a
reactive Michael acceptor.

One of the key enzymatic targets identified was alcohol dehydrogenase (ADH).[9] Penicillic
acid was found to inhibit ADH, likely through covalent modification of cysteine residues within
the enzyme's active site.[9] This inhibition of a crucial metabolic enzyme contributes to its
overall toxicity.
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The reaction with sulfhydryl groups is a common mechanism for the toxicity of many a,3-
unsaturated carbonyl compounds. This covalent adduction can lead to enzyme inactivation,
disruption of cellular signaling pathways, and ultimately, cell death.

Visualizations
Historical Timeline of Penicillic Acid Research

Figure 1: Timeline of Key Discoveries in Penicillic Acid Research
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Caption: A flowchart illustrating the key milestones in the discovery and early research of
penicillic acid.
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Proposed Mechanism of Action: Enzyme Inhibition

Figure 2: Proposed Mechanism of Penicillic Acid Toxicity
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Caption: A diagram illustrating the proposed mechanism of penicillic acid's toxicity through the
covalent modification of enzyme sulfhydryl groups.

Conclusion

The discovery and study of penicillic acid provide a fascinating glimpse into the early days of
mycotoxin research. Although its toxicity has prevented any therapeutic applications, the
scientific journey to understand this molecule has contributed valuable knowledge to the fields
of mycology, biochemistry, and toxicology. The early experimental work, from its initial isolation
to the elucidation of its structure and mechanism of action, showcases the foundational
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scientific principles that continue to drive modern research. This technical guide serves as a
comprehensive repository of this historical and scientific narrative for the benefit of the
contemporary scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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